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Compound of Interest

Compound Name: Methyl Ionone Gamma

Cat. No.: B073032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the enantioselective activity of the (R)- and (S)-

enantiomers of γ-n-methylionone, focusing on their distinct olfactory properties. While

quantitative data on non-olfactory biological activities and specific receptor interactions are

limited in publicly available literature, this document synthesizes the current understanding of

their differential scent profiles and the experimental approaches used to characterize them.

Data Presentation: Olfactory Profile Comparison
The primary observable enantioselective activity of (R)- and (S)-γ-n-methylionone is in the

domain of olfactory perception. The two enantiomers possess distinct scent characteristics,

which are summarized below.

Enantiomer Odor Description

(-)-(6R)-γ-n-Methylionone Woody, with dry and leathery aspects.[1]

(+)-(6S)-γ-n-Methylionone

Woody-floral, with a fruity-floral violet inclination

and facets of orris, accompanied by an oily

background.[1]

It is important to note that commercial γ-n-methylionone is often a racemic mixture, with the

final product's scent profile being a composite of its constituent isomers.[2][3] The
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predominance of a particular isomer, such as α-isomethyl ionone in some commercial grades,

significantly influences the overall fragrance.[2]

Experimental Protocols
Enantioselective Synthesis and Separation
The preparation of enantiomerically pure samples of (R)- and (S)-γ-n-methylionone is crucial

for the accurate assessment of their individual properties. Chemo-enzymatic methods are often

employed to achieve high enantiopurity.[4]

Key Methodologies:

Enzyme-Mediated Kinetic Resolution: A common strategy involves the use of lipases, such

as Pseudomonas cepacia lipase, for the enantioselective acetylation of a chiral precursor,

like γ-ionol.[4] This process yields one enantiomer as an acetate and leaves the other as an

unreacted alcohol, both in high enantiomeric purity. These separated precursors can then be

chemically converted to the desired enantiomerically pure γ-n-methylionone.[4][5]

Chiral Chromatography: Gas chromatography (GC) and high-performance liquid

chromatography (HPLC) with chiral stationary phases are standard analytical techniques to

verify the enantiomeric purity of the final products.[6]

Olfactory Evaluation
The assessment of the distinct odor profiles of the enantiomers is typically conducted by a

panel of trained sensory experts using standardized olfactometry techniques.

General Protocol Outline:

Sample Preparation: Enantiomerically pure samples are diluted in an appropriate solvent

(e.g., ethanol or dipropylene glycol) to various concentrations.

Sensory Panel: A panel of trained perfumers or sensory analysts is assembled.

Olfactory Assessment: The panelists smell the prepared samples in a controlled

environment. This can be done from smelling strips or via an olfactometer, which delivers a

controlled stream of odorant.
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Data Collection: Panelists describe the odor characteristics (e.g., floral, woody, fruity) and

rate the intensity of the scent.[7]

Odor Threshold Determination: The odor detection threshold, the lowest concentration at

which the odor can be detected, is determined using methods like the ascending

concentration series forced-choice method (as outlined in ASTM E679-04). While specific

quantitative odor threshold data for the individual enantiomers of γ-n-methylionone are not

readily available in the literature, it is noted that individual isomers within the broader methyl

ionone family can exhibit significantly different odor thresholds.[2]

Mandatory Visualization
Olfactory Signal Transduction Pathway
The perception of odorants like γ-n-methylionone is initiated by the interaction of the molecule

with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the

surface of olfactory sensory neurons in the nasal cavity. The binding of an odorant to its

specific OR triggers a signal transduction cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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